Cas no 2137827-54-2 (Urea, N-(3-amino-4,4-difluoro-3-methylbutyl)-N'-(1,1-dimethylethyl)-)

• Product Name: Urea, N-(3-amino-4,4-difluoro-3-methylbutyl)-N'-(1,1-dimethylethyl)-
• CAS No: 2137827-54-2
• MF: C₁₀H₂₁F₂N₃O
• MW: 237.290049314499
• CID: 5278857
• Update Time: 2025-10-30

Urea, N-(3-amino-4,4-difluoro-3-methylbutyl)-N'-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3-amino-4,4-difluoro-3-methylbutyl)-N'-(1,1-dimethylethyl)-

• Inchi： 1S/C10H21F2N3O/c1-9(2,3)15-8(16)14-6-5-10(4,13)7(11)12/h7H,5-6,13H2,1-4H3,(H2,14,15,16)
• InChI Key： OWIJZKAYBREEBN-UHFFFAOYSA-N
• SMILES： N(CCC(N)(C)C(F)F)C(NC(C)(C)C)=O

Additional information on Urea, N-(3-amino-4,4-difluoro-3-methylbutyl)-N'-(1,1-dimethylethyl)-

Urea, N-(3-Amino-4,4-Difluoro-3-Methylbutyl)-N'-(1,1-Dimethylethyl)-: A Promising Compound in Pharmaceutical Research

CAS No. 2137827-54-2 represents a unique molecular entity with potential applications in pharmaceutical science. This compound, characterized by its N-(3-amino-4,4-difluoro-3-methylbutyl) and N'-(1,1-dimethylethyl) substituents, has garnered attention for its structural versatility and functional properties. Recent studies highlight its role in modulating biological pathways, making it a focal point for drug discovery and development.

The N-(3-amino-4,4-difluoro-3-methylbutyl) group introduces functional moieties that enhance the compound's reactivity and specificity. The presence of fluorine atoms in the 4,4-difluoro configuration is particularly significant, as it can influence the compound's physicochemical properties, such

Recent advancements in drug delivery systems have underscored the importance of N-(1,1-dimethylethyl) groups. These substituents, often referred to as tert-butyl groups, provide steric hindrance and improve the stability of molecules in biological environments. Researchers are exploring how this structural feature can be leveraged to enhance the bioavailability and targeting efficiency of therapeutic agents.

Studies published in 2023 have demonstrated the potential of Urea, N-(3-amino-4,4-difluoro-3-methylbutyl)-N'-(1,1-dimethylethyl)- as a prodrug carrier. This application is particularly relevant in the context of targeted drug delivery, where the compound's ability to selectively release active molecules in specific tissues is being investigated. Such properties could lead to breakthroughs in treating diseases like cancer and neurodegenerative disorders.

The chemical structure of this compound is a key factor in its pharmacological profile. The amino group at the 3-position of the butyl chain contributes to its hydrophilicity, while the difluoro substitutions enhance its lipophilicity. This dual nature allows the compound to traverse biological membranes more effectively, a critical attribute for oral drug formulations.

Recent research has also focused on the synthetic pathways for this compound. Advances in asymmetric synthesis have enabled the efficient production of N-(3-amino-4,4-difluoro-3-methylbutyl) derivatives, which are essential for optimizing the compound's therapeutic index. These developments are paving the way for large-scale manufacturing and clinical testing.

One of the most promising applications of this compound is in antimicrobial therapy. Preliminary studies suggest that the difluoro substitutions may interfere with bacterial membrane integrity, making it a potential candidate for antibacterial agents. Further research is needed to validate these findings and explore its efficacy against drug-resistant strains.

The pharmacokinetic properties of this compound are another area of active investigation. Researchers are analyzing its metabolic stability and half-life in vivo to determine its suitability for chronic disease management. These studies are critical for understanding how the compound interacts with biological systems and how it can be optimized for long-term therapeutic use.

Collaborative efforts between academia and industry are accelerating the clinical translation of this compound. Partnerships are focusing on preclinical trials to assess its safety profile and efficacy in animal models. These trials are essential for identifying potential side effects and refining dosing regimens before human trials.

Environmental and sustainability considerations are also being addressed in the development of this compound. Researchers are exploring green chemistry approaches to minimize the ecological impact of its synthesis and disposal. This focus on eco-friendly practices is crucial for ensuring the compound's viability in the pharmaceutical industry.

Overall, Urea, N-(3-amino-4,4-difluoro-3-methylbutyl)-N'-(1,1-dimethylethyl)- represents a significant advancement in pharmaceutical science. Its unique structural features and potential applications in various therapeutic areas make it a valuable subject for further research. As studies continue to uncover its properties, this compound may play a pivotal role in the development of innovative therapeutic strategies.